Cas no 155501-85-2 (3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)-)

• Product Name: 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)-
• CAS No: 155501-85-2
• MF: C₁₀H₂₂ClNO₄
• MW: 255.73898267746
• CID: 107006
• PubChem ID: 49760024
• Update Time: 2025-10-28

3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)-
• N-BUTYLDEOXYMANNOJIRIMYCIN HCL
• (2R,3R,4R,5R)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
• 155501-85-2
• W-202454
• N-Butyldeoxymannojirimycin hydrochloride
• (2R,3R,4R,5R)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol;hydrochloride
• (2R,3R,4R,5R)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol Hydrochloride
• W-201405
• (2R,3R,4R,5R)-1-BUTYL-2-(HYDROXYMETHYL)PIPERIDINE-3,4,5-TRIOL HYDROCHLORIDE
• N-ButyldeoxymannojirimycinHCl
• 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, hydrochloride (1:1), (2R,3R,4R,5R)-; 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, hydrochloride, (2R,3R,4R,5R)- (9CI); N-Butyldeoxymannojirimycin hydrochloride

• Inchi： 1S/C10H21NO4.ClH/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12;/h7-10,12-15H,2-6H2,1H3;1H/t7-,8-,9-,10-;/m1./s1
• InChI Key： QPAFAUYWVZMWPR-WFFMJNDQSA-N
• SMILES： Cl.O[C@H]1[C@@H]([C@@H](CN(CCCC)[C@@H]1CO)O)O

Computed Properties

• Exact Mass: 255.1237359g/mol
• Monoisotopic Mass: 255.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (140 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)-

Comprehensive Overview of 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- (CAS No. 155501-85-2)

3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS number 155501-85-2, features a unique piperidine backbone with multiple hydroxyl groups, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its stereospecific configuration and potential applications in drug development.

The molecular structure of 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- includes a butyl group and a hydroxymethyl substituent, which contribute to its solubility and reactivity. The compound's (2R,3R,4R,5R)- stereochemistry is particularly noteworthy, as it influences its biological activity and interaction with enzymes. This aspect is critical for researchers exploring its use in chiral synthesis or as a building block for more complex molecules.

In recent years, the demand for piperidine derivatives has surged, driven by their role in developing new therapeutics. 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- is no exception, with studies highlighting its potential in targeting metabolic disorders and neurodegenerative diseases. Its multiple hydroxyl groups make it a candidate for glycosidase inhibition, a hot topic in drug discovery for diabetes and viral infections.

The synthesis of 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- typically involves multi-step organic reactions, including stereoselective hydroxylation and protection-deprotection strategies. Advanced techniques like asymmetric catalysis and enzymatic resolution are often employed to achieve the desired (2R,3R,4R,5R)- configuration. These methods align with the growing trend toward sustainable and efficient synthetic routes in the pharmaceutical industry.

From a commercial perspective, CAS 155501-85-2 is gaining attention as a high-value intermediate. Suppliers and contract research organizations (CROs) are expanding their catalogs to include this compound, catering to the needs of academic and industrial researchers. Its price and availability vary depending on purity and scale, but it is generally considered a niche product with specialized applications.

One of the most frequently asked questions about 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- relates to its stability and storage conditions. The compound is best stored under inert conditions at low temperatures to preserve its stereochemical integrity. Researchers also inquire about its solubility profile, which is essential for formulation studies. The compound exhibits good solubility in polar solvents like water, methanol, and DMSO, making it suitable for various experimental setups.

In the context of green chemistry, there is growing interest in optimizing the synthesis of piperidine-based compounds to reduce waste and energy consumption. 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- could benefit from such advancements, particularly in scaling up production while maintaining high enantiomeric purity. This aligns with global efforts to make chemical manufacturing more sustainable.

Looking ahead, the applications of 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5R)- are expected to expand, particularly in the fields of medicinal chemistry and materials science. Its unique structure offers opportunities for designing novel inhibitors, catalysts, and functional materials. As research progresses, this compound may emerge as a key player in addressing unmet medical and technological challenges.